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Compound of Interest

3-Boc-Amino-3-
Compound Name:
(hydroxymethyl)pyrrolidine

Cat. No. B1310605

For immediate reference, treat 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine as a hazardous
substance. Proper disposal is critical for laboratory safety and environmental protection. This
guide provides detailed procedures for handling and disposing of this compound, based on
safety protocols for structurally similar chemicals.

Researchers and laboratory personnel must adhere to stringent disposal protocols to mitigate
risks associated with chemical waste. The following procedures are designed to provide clear,
step-by-step guidance for the safe management of 3-Boc-Amino-3-
(hydroxymethyl)pyrrolidine waste, ensuring compliance with safety regulations.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine is
not readily available, the table below summarizes typical data for analogous Boc-protected
amino-pyrrolidine compounds. This information should be used as a general guideline, and it is
imperative to handle the compound with care.
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Property Value Reference Compounds
Molecular Formula C10H20N203 N/A (Calculated)
Molecular Weight 216.28 g/mol N/A (Calculated)
) Based on similar Boc-
Appearance Assumed to be a solid )
protected amino alcohols
Hazard Statements H315, H319, H335 (S)-3-(Boc-amino)pyrrolidine

(S)-3-(Boc-amino)pyrrolidine,
) P261, P280, P302+P352, o
Precautionary Statements (R)-tert-butyl methyl(pyrrolidin-
P305+P351+P338, P501
3-ylmethyl)carbamate

Storage Temperature 2-8°C (S)-3-(Boc-amino)pyrrolidine

Experimental Protocol for Disposal

The following protocol outlines the necessary steps for the safe handling and disposal of 3-

Boc-Amino-3-(hydroxymethyl)pyrrolidine waste.

1
Y

2.

c

. Personal Protective Equipment (PPE): Before handling the chemical or its waste, all
ersonnel must be equipped with the following:

Gloves: Chemical-resistant gloves (e.g., nitrile).
Eye Protection: Safety glasses with side shields or chemical splash goggles.
Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling fine powders or in a poorly ventilated area, a NIOSH-
approved respirator is recommended.

Waste Segregation and Collection: Proper segregation is critical to prevent accidental
hemical reactions and to ensure compliant disposal.

Solid Waste: Collect all solid 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine waste, including
residual powder and contaminated items (e.g., weighing paper, pipette tips, gloves), in a
dedicated hazardous waste container.
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Liquid Waste: If the compound is in a solution, collect the liquid waste in a separate,
dedicated hazardous waste container for liquid chemical waste. Indicate the solvent and the
approximate concentration on the label. Never dispose of solutions containing this chemical
down the drain.[1]

Empty Containers: Containers that held 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine
should be treated as hazardous waste.[1] They can be triple-rinsed with a suitable solvent
(e.g., ethanol), and the rinsate collected as hazardous liquid waste. After proper cleaning,
deface or remove the original label before disposing of the container.

. Labeling:

Clearly label all waste containers as "Hazardous Waste" and include the full chemical name:
"3-Boc-Amino-3-(hydroxymethyl)pyrrolidine".

. Spill Management: In the event of a spill:
Evacuate the immediate area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as
vermiculite, sand, or commercial sorbent pads.

Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.
. Final Disposal:
Store hazardous waste in a designated, secure area, away from incompatible materials.

Arrange for the disposal of the chemical waste through a licensed hazardous waste disposal
company, in accordance with all local, state, and federal regulations.[1]

Disposal Workflow
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Caption: Disposal workflow for 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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